Cas no 2156732-73-7 (3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid
• CAS No: 2156732-73-7
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6212273
• PubChem ID: 165506287
• Update Time: 2025-06-12

3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(pyrrolidin-2-yl)butanoic acid
• EN300-1286784
• 2156732-73-7

• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(18)15-13(4,8-10(16)17)9-6-5-7-14-9/h9,14H,5-8H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： WSTLLWYZWCZWKY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C)(CC(=O)O)C1CCCN1)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid

3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid (CAS No. 2156732-73-7): A Comprehensive Overview

3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid (CAS No. 2156732-73-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the fields of neurology and oncology.

The structure of 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid is composed of a tert-butoxycarbonyl (Boc) group, an amino group, and a pyrrolidine ring. The Boc group is a common protecting group used in organic synthesis to prevent premature reaction of the amino group. The pyrrolidine ring, on the other hand, imparts additional stability and reactivity to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

Recent studies have highlighted the importance of 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing inhibitors of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their disruption can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, investigated the role of 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in signal transduction pathways and are targets for many drugs. The study demonstrated that derivatives of this compound could enhance receptor activity, suggesting potential applications in treating conditions such as hypertension and diabetes.

The synthetic versatility of 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid has also been explored in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for biological activity. A 2020 study published in Organic & Biomolecular Chemistry reported the successful synthesis of a library of derivatives using this compound as a building block. The resulting compounds were tested for their ability to inhibit enzymes involved in inflammation and showed promising results.

Beyond its synthetic utility, 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid has been studied for its pharmacological properties. Research conducted at Harvard Medical School investigated the compound's ability to cross the blood-brain barrier (BBB). The BBB is a significant obstacle in drug delivery to the central nervous system (CNS), and compounds that can effectively penetrate this barrier are highly sought after. The study found that certain derivatives of this compound exhibited enhanced BBB permeability, opening up new possibilities for CNS-targeted therapies.

In addition to its potential therapeutic applications, 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid has been studied for its role in understanding fundamental biological processes. A 2019 study published in Biochemistry explored the compound's interactions with specific proteins involved in cellular signaling pathways. The findings provided insights into the molecular mechanisms underlying these interactions and highlighted potential targets for drug discovery.

The safety profile of 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid is another critical aspect that has been investigated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(pyrrolidin-2-yl)butanoic acid (CAS No. 2156732-73-7) is a versatile and promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, particularly in areas such as neurology and oncology. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the scientific community.